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Compound Focus: Men 10208

CAS No.: 129781-07-3

Cat. No.: S534958

MEN 10208 Fact Sheet

For a quick reference, here are the key technical details of MEN 10208:

Property Description

Name MEN 10208 [1]

Role Neurokinin A (NKA) antagonist; Neurokinin-2 Receptor (NK2) antagonist [1] [2]
CAS Number 129781-07-3 [1]

Molecular Ce1H75N15012 [1]

Formula

Molecular Weight 1210.34 g/mol [1]

Sequence Thr-Asp-Tyr-D-Trp-Val-D-Trp-D-Trp-Arg-NHz (A peptide prepared by solid-phase
synthesis) [1]

Storage Store under the recommended conditions in the Certificate of Analysis [1]

Important Note For research use only. Not for drug, household, or other uses [1].

© 2026 Smolecule. All rights reserved. 1/7 Tech Support


https://www.smolecule.com/products/s534958?utm_src=pdf-body
https://www.smolecule.com/products/s534958?utm_src=pdf-interest
https://www.smolecule.com/products/s534958?utm_src=pdf-body
https://www.smolecule.com/products/s534958?utm_src=pdf-body
https://www.medchemexpress.com/men-10208.html?locale=fr-FR&srsltid=AfmBOooIna-yFznyv6wx2FNpYb0zFQ7y_phYGvErrtuP8-GOHvysdGkR
https://www.medchemexpress.com/men-10208.html?locale=fr-FR&srsltid=AfmBOooIna-yFznyv6wx2FNpYb0zFQ7y_phYGvErrtuP8-GOHvysdGkR
https://www.medchemexpress.com/Targets/Neurokinin%20Receptor/nk2/antagonist.html?srsltid=AfmBOooduIVcO8oGvHZ0hyiumTHoY09nRx6znT98ydMcd0aA8IAqN5EK
https://www.medchemexpress.com/men-10208.html?locale=fr-FR&srsltid=AfmBOooIna-yFznyv6wx2FNpYb0zFQ7y_phYGvErrtuP8-GOHvysdGkR
https://www.medchemexpress.com/men-10208.html?locale=fr-FR&srsltid=AfmBOooIna-yFznyv6wx2FNpYb0zFQ7y_phYGvErrtuP8-GOHvysdGkR
https://www.medchemexpress.com/men-10208.html?locale=fr-FR&srsltid=AfmBOooIna-yFznyv6wx2FNpYb0zFQ7y_phYGvErrtuP8-GOHvysdGkR
https://www.medchemexpress.com/men-10208.html?locale=fr-FR&srsltid=AfmBOooIna-yFznyv6wx2FNpYb0zFQ7y_phYGvErrtuP8-GOHvysdGkR
https://www.medchemexpress.com/men-10208.html?locale=fr-FR&srsltid=AfmBOooIna-yFznyv6wx2FNpYb0zFQ7y_phYGvErrtuP8-GOHvysdGkR
https://www.medchemexpress.com/men-10208.html?locale=fr-FR&srsltid=AfmBOooIna-yFznyv6wx2FNpYb0zFQ7y_phYGvErrtuP8-GOHvysdGkR
https://www.smolecule.com/products/s534958?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O I e C U I e Specifications & Pricing

Guide to Determining Optimal Concentration

Since a universally "optimized concentration" does not exist, you must establish it for your specific

experimental system. The workflow below outlines the key stages of this process.
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1. Literature Review & Vendor COA

2. Design Dose-Response Experiment

Include controls:
Prepare a serial dilution - Vehicle control
(e.g., from 1 pM to 10 pM) - NK2 agonist (e.g., NKA)
- Max inhibitor control

3. Run Pilot Assay

Perform binding assay Perform functional assay
(competitive binding with radioligand) (e.g., calcium flux, ERK phosphorylation)

4. Data Analysis & Decision

5. Confirm in Functional Assay

Output: Verified Optimal
Concentration for Your System

Click to download full resolution via product page
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Experimental Design and Protocol Outline

Here is a more detailed breakdown of the key steps and a sample methodology for a critical experiment.

1. Preliminary Research and Dilution

e Literature & COA: Always start by consulting the Certificate of Analysis (COA) from your supplier
(e.g., MedChemExpress) for purity, recommended storage, and any available biological activity data
[1]. Search for recent papers that used MEN 10208 in models similar to yours.

¢ Reconstitution: MEN 10208 is a peptide. Calculate the mass needed to make a stock solution (e.g.,
1-10 mM) using a suitable sterile solvent (like distilled water or DMSO). Aliquot and store at
recommended temperatures to avoid freeze-thaw cycles.

2. Key Experimental Considerations

e Cell System Matters: The expression level of NK2 receptors and the presence of other neurokinin
receptors (NK1, NK3) can vary significantly between cell types and affect your results [3]. Ensure
your model system is well-characterized.

¢ Receptor Crosstalk: Be aware that NK2 can form heterodimers with NK1, which may negatively
modulate NK1-mediated signaling [3]. This crosstalk could influence the interpretation of your results
in complex biological systems.

3. Sample Protocol: Competitive Binding Assay This is a core method for determining the inhibitor's
affinity (IC50/Ki).

¢ Objective: To determine the concentration of MEN 10208 that inhibits 50% of specific radiolabeled
ligand binding to the NK2 receptor (its IC50 value).
e Materials:
o Cell membrane preparation expressing the NK2 receptor.
o MEN 10208 serial dilutions (e.g., from 1 pM to 10 pM).
o Radiolabeled NK2 antagonist (e.g., [BHJGR100679 as used in other studies) [2].
o Binding buffer (e.g., 50 mM Tris-HCI, pH 7.4, with ions and BSA).
o Filtration equipment (cell harvester, GF/B or GF/C filters).
o Scintillation counter.
e Method:
o Incubate membranes with a fixed concentration of the radioligand and varying concentrations of
MEN 10208 in a binding buffer.
o Run the experiment in triplicate for statistical power.
o Allow binding to reach equilibrium (e.g., 30-60 minutes at 25°C).
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o Terminate the reaction by rapid filtration through filters to separate bound from unbound
radioligand.

o Wash filters, add scintillation fluid, and count radioactivity.

e Data Analysis:

o Calculate specific binding (total binding minus non-specific binding measured in the presence of
a high concentration of unlabeled competitor).

o Plot % specific binding vs. log[MEN 10208 concentration].

o Fit the data with a non-linear regression curve to calculate the IC50.

Frequently Asked Questions

Question Answer & Troubleshooting Tip

No inhibition is Answer: The effective concentration is highly system-dependent. Tip:
observed at published Perform a full dose-response curve with a wide range (e.g., 1 pM - 100 uM)
concentrations. to find the active range in your model. Verify the bioactivity of your NK2

agonist (e.g., Neurokinin A) [1].

Results are Answer: This often points to a stability or handling issue. Tip: Create fresh

inconsistent between single-use aliquots of MEN 10208 from the stock solution. Ensure the

experiments. vehicle (e.g., DMSQO) concentration is consistent and minimal across all
wells. Confirm cell passage number and receptor expression levels have
not drifted.

How does MEN 10208 Answer: Several antagonists exist with different profiles. The table below

compare to other NK2 compares MEN 10208 with other common antagonists for your reference

antagonists? [2].

Comparison with Other NK2 Antagonists

Chemical

Antagonist Name Nature Key Characteristics (from search results)
u

MEN 10208 Peptide Neurokinin A antagonist; prepared by solid-phase synthesis
[1].
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. Chemical ..
Antagonist Name Key Characteristics (from search results)
Nature
GR 159897 Non-peptide Highly potent, selective, competitive, brain-penetrant; little/no
affinity for NK1/NKS3 [2].
Saredutant (SR Non-peptide Selective NK2 receptor antagonist [2].
48968)
Ibodutant (MEN Non-peptide Potent and selective tachykinin NK2 receptor antagonist [2].
15596)

Key Takeaways for Researchers

¢ No Universal Concentration: The core task for your research will be to empirically determine the
optimal concentration of MEN 10208 for your specific cell line and assay conditions.

e Account for Complexity: Be mindful of potential receptor crosstalk in your experimental system, as
NK2 can interact with and modulate NK1 receptor signaling [3].

¢ Systematic Approach is Crucial: Follow a structured dose-finding workflow, starting with a binding
assay to establish affinity (IC50) before moving to more complex functional or phenotypic assays.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. MEN 10208 | Neurokinin Receptor Antagonist [medchemexpress.com]
2. nk2 | MedChemExpress (MCE) Life Science Reagents [medchemexpress.com]
3. Neurokinin-2 receptor negatively modulates substance P ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [optimizing MEN 10208 concentration for NK2 receptors].

Smolecule, [2026]. [Online PDF]. Available at:

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.medchemexpress.com/Targets/Neurokinin%20Receptor/nk2/antagonist.html?srsltid=AfmBOooduIVcO8oGvHZ0hyiumTHoY09nRx6znT98ydMcd0aA8IAqN5EK
https://www.medchemexpress.com/Targets/Neurokinin%20Receptor/nk2/antagonist.html?srsltid=AfmBOooduIVcO8oGvHZ0hyiumTHoY09nRx6znT98ydMcd0aA8IAqN5EK
https://www.medchemexpress.com/Targets/Neurokinin%20Receptor/nk2/antagonist.html?srsltid=AfmBOooduIVcO8oGvHZ0hyiumTHoY09nRx6znT98ydMcd0aA8IAqN5EK
https://www.smolecule.com/products/s534958?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10652611/
https://www.smolecule.com/products/s534958?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/men-10208.html?locale=fr-FR&srsltid=AfmBOooIna-yFznyv6wx2FNpYb0zFQ7y_phYGvErrtuP8-GOHvysdGkR
https://www.medchemexpress.com/Targets/Neurokinin%20Receptor/nk2/antagonist.html?srsltid=AfmBOooduIVcO8oGvHZ0hyiumTHoY09nRx6znT98ydMcd0aA8IAqN5EK
https://pmc.ncbi.nlm.nih.gov/articles/PMC10652611/
https://www.smolecule.com/products/b534958#optimizing-men-10208-concentration-for-nk2-receptors
https://www.smolecule.com/products/b534958#optimizing-men-10208-concentration-for-nk2-receptors
https://www.smolecule.com/products/s534958?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

[https://www.smolecule.com/products/b534958#optimizing-men-10208-concentration-for-nk2-

receptors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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